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molecular formula C9H8N2O2S B8693156 2-(Ethylsulfanyl)-5-nitrobenzonitrile CAS No. 918810-26-1

2-(Ethylsulfanyl)-5-nitrobenzonitrile

Cat. No. B8693156
CAS RN: 918810-26-1
M. Wt: 208.24 g/mol
InChI Key: FBAHGERYHGWACZ-UHFFFAOYSA-N
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Patent
US08044242B2

Procedure details

To 2-fluoro-5-nitrobenzonitrile (5.00 g, 30.1 mmol) in DMF (100 mL), triethylamine (9.30 mL, 66.7 mmol) was added and followed by ethanethiol (2.80 mL, 37.9 mmol). After stirring at rt for 1 h, the reaction mixture was poured into water (500 mL). The resulting precipitate was filtered and dried on high vacuum overnight to provide 5A (6.08 g, 97%).
Name
2-fluoro-5-nitrobenzonitrile
Quantity
5 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
9.3 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
ethanethiol
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
500 mL
Type
reactant
Reaction Step Three
Name
5A
Yield
97%

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5].C(N(CC)CC)C.[CH2:20]([SH:22])[CH3:21].O>CN(C=O)C>[CH2:20]([S:22][C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5])[CH3:21]

Inputs

Step One
Name
2-fluoro-5-nitrobenzonitrile
Quantity
5 g
Type
reactant
Smiles
FC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
Name
triethylamine
Quantity
9.3 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
DMF
Quantity
100 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethanethiol
Quantity
2.8 mL
Type
reactant
Smiles
C(C)S
Step Three
Name
water
Quantity
500 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at rt for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The resulting precipitate was filtered
CUSTOM
Type
CUSTOM
Details
dried on high vacuum overnight
Duration
8 (± 8) h

Outcomes

Product
Details
Reaction Time
 1 h
Name
5A
Type
product
Smiles
C(C)SC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 6.08 g
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 97%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.